Cas no 61402-72-0 (Propanoic acid, 2-(1-oxopropoxy)-, methyl ester)
61402-72-0 structure
Product Name:Propanoic acid, 2-(1-oxopropoxy)-, methyl ester
CAS No:61402-72-0
MF:C7H12O4
MW:160.167782783508
CID:480732
PubChem ID:12294749
Update Time:2025-04-19
Propanoic acid, 2-(1-oxopropoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-(1-oxopropoxy)-, methyl ester
- methyl 2-propanoyloxypropanoate
- DTXSID30485366
- 61402-72-0
- SCHEMBL4673030
-
- Inchi: 1S/C7H12O4/c1-4-6(8)11-5(2)7(9)10-3/h5H,4H2,1-3H3
- InChI Key: QCHIRICIDKIMSH-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)C(C(=O)OC)C
Computed Properties
- Exact Mass: 160.07356
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanoic acid, 2-(1-oxopropoxy)-, methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
61402-72-0 (Propanoic acid, 2-(1-oxopropoxy)-, methyl ester) Related Products
- 95-96-5(DL-Lactide)
- 4511-42-6((3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione)
- 7492-70-8(Butanoic acid, 2-butoxy-1-methyl-2-oxoethyl ester)
- 37555-99-0(2-Ethoxy-malonic acid diethyl ester)
- 26780-50-7(Poly(D,L-lactide-co-glycolide), Resomer RG 858 S, Mw 190000-240000)
- 687-47-8((-)-Ethyl L-Lactate)
- 3853-80-3((+/-)-2-ACETOXYPROPIONIC ACID)
- 29671-83-8(2-hydroxyethyl 2-hydroxypropanoate)
- 17639-76-8(Methyl 2-Methoxypropionate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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